Cas no 16224-86-5 (1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid)

1,1-Dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid is a specialized organic compound featuring a benzofuran core with a carboxylic acid functional group at the 4-position and a 1,1-dimethyl-3-oxo substitution. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The presence of both carbonyl and carboxyl groups allows for versatile derivatization, enabling applications in heterocyclic chemistry and drug development. Its rigid benzofuran scaffold contributes to stability, while the electron-withdrawing substituents enhance selectivity in coupling reactions. The compound is particularly useful in constructing complex molecular architectures, offering precise control in synthetic pathways. Suitable for research and industrial use, it is handled under standard laboratory conditions.

1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid structure

16224-86-5 structure

Product Name:1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid

CAS No:16224-86-5

MF:C₁₁H₁₀O₄

MW:206.194703578949

MDL:MFCD00600000

CID:4609529

PubChem ID:15254604

Update Time:2025-10-14

1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid
- MDL： MFCD00600000
- Inchi： 1S/C11H10O4/c1-11(2)7-5-3-4-6(9(12)13)8(7)10(14)15-11/h3-5H,1-2H3,(H,12,13)
- InChI Key： XQCLRXZPFMPKDQ-UHFFFAOYSA-N
- SMILES： C1(C)(C)C2=C(C(C(O)=O)=CC=C2)C(=O)O1

1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B431280-2.5mg	1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic Acid	16224-86-5		2.5mg	$ 50.00	2022-06-07
TRC	B431280-5mg	1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic Acid	16224-86-5		5mg	$ 70.00	2022-06-07
TRC	B431280-25mg	1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic Acid	16224-86-5		25mg	$ 275.00	2022-06-07
Enamine	EN300-218906-0.05g	1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid	16224-86-5	95%	0.05g	$312.0	2023-09-16
Enamine	EN300-218906-0.1g	1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid	16224-86-5	95%	0.1g	$466.0	2023-09-16
Enamine	EN300-218906-0.25g	1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid	16224-86-5	95%	0.25g	$666.0	2023-09-16
Enamine	EN300-218906-0.5g	1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid	16224-86-5	95%	0.5g	$1046.0	2023-09-16
Enamine	EN300-218906-1.0g	1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid	16224-86-5	95%	1g	$1343.0	2023-04-29
Enamine	EN300-218906-2.5g	1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid	16224-86-5	95%	2.5g	$2631.0	2023-09-16
Enamine	EN300-218906-5.0g	1,1-dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid	16224-86-5	95%	5g	$3894.0	2023-04-29